Cas no 2171360-96-4 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid)

• Product Name: (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid
• CAS No: 2171360-96-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6082395
• PubChem ID: 165586552
• Update Time: 2025-07-19

(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid
• EN300-1576462
• 2171360-96-4
• (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]formamido}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(15-24(30)31)28-25(32)23-13-7-8-14-27(23,2)29-26(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t17-,23?,27?/m0/s1
• InChI Key： NXFDEJPTZLNZMM-IPOUSNRNSA-N
• SMILES： O=C(C1CCCCC1(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid

Introduction to (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic Acid (CAS No. 2171360-96-4)

(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171360-96-4, represents a convergence of advanced synthetic methodologies and innovative drug design principles. Its molecular structure, characterized by a complex arrangement of functional groups, positions it as a promising candidate for various therapeutic applications.

The< strong>name of this compound provides a wealth of information about its chemical composition and potential biological activity. The presence of the (3S) configuration indicates a specific stereochemical arrangement, which is crucial for the compound's efficacy and selectivity in biological systems. The< strong>nucleophilic amine group derived from the (9H-fluoren-9-yl)methoxycarbonyl moiety suggests potential interactions with biological targets, while the< strong>cyclohexylformamido and< strong>butanoic acid components contribute to its solubility and metabolic stability.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, areas where this compound shows considerable promise. The< strong>(3S)-configuration specifically has been explored in various catalytic systems, including transition metal-catalyzed reactions, where it often enhances enantioselectivity and yield. This makes< strong>(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid a valuable tool in the synthesis of enantiomerically pure compounds, which are increasingly sought after in pharmaceuticals due to their improved pharmacokinetic properties.

The< strong>fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it serves as an effective protecting group for amino acids during peptide synthesis. Its stability under various reaction conditions makes it an attractive choice for constructing complex peptide analogs, which are often employed in drug discovery and development. Furthermore, the incorporation of< strong>methylcyclohexylformamido residues can influence the conformational flexibility of peptides, thereby modulating their biological activity.

The< strong>butanoic acid moiety at the C-terminal end of the molecule contributes to its solubility in both aqueous and organic solvents, making it suitable for a wide range of applications in medicinal chemistry. This property is particularly advantageous when formulating drug candidates for oral or parenteral administration. Additionally, the carboxylic acid group can be further functionalized through esterification or amidation to tailor its pharmacological profile.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, derivatives of< strong>(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid have shown promise as inhibitors of proteases and kinases, which are key targets in oncology and inflammatory diseases. The ability to fine-tune the molecular structure to achieve high specificity and potency is a critical factor in drug development, and this compound offers a versatile platform for such modifications.

The< strong>nine-membered fluorene ring, while contributing to the overall rigidity of the molecule, also provides a handle for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents at specific positions on the fluorene scaffold, enabling the creation of libraries of compounds with tailored biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The stereochemistry imparted by the< strong>(3S)-configuration has been shown to significantly influence the pharmacokinetic behavior of molecules. In particular, enantiomerically pure compounds often exhibit improved bioavailability and reduced side effects compared to their racemic counterparts. This has driven considerable effort into developing efficient methods for asymmetric synthesis, with< strong>(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid serving as an exemplar of such methodologies.

The use of< strong>(9H-fluoren-9-yl)methoxycarbonyl protecting groups has been extended beyond simple amino acids to include more complex peptidomimetics. These peptidomimetics often mimic the bioactivity of natural peptides while offering improved stability and pharmacokinetic properties. The versatility of this protecting group makes it indispensable in modern peptide chemistry, where rapid and efficient synthesis is paramount.

The investigation into new synthetic routes for this compound has also led to insights into green chemistry principles. For instance, catalytic methods that minimize waste and reduce energy consumption have been explored, aligning with broader efforts to make pharmaceutical synthesis more sustainable. Such approaches not only enhance efficiency but also contribute to reducing the environmental impact of drug production.

In conclusion,< strong>(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}butanoic acid (CAS No. 2171360-96-4) represents a sophisticated molecule with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for asymmetric synthesis, peptidomimetic design, and enzyme inhibition studies. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping future therapeutic strategies.